Cas no 445218-64-4 (2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid)
445218-64-4 structure
Product Name:2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid
CAS No:445218-64-4
MF:C12H8ClNO2S
MW:265.715420722961
CID:3107888
PubChem ID:2545752
Update Time:2025-11-06
2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-chlorophenyl)thio]nicotinic acid
- 2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid
- EN300-12153
- HMS1748N11
- MLS000774376
- Z71177627
- SMR000365406
- 445218-64-4
- 2-((2-Chlorophenyl)thio)nicotinic acid
- DTXSID801331228
- CHEMBL1339579
- SCHEMBL14292052
- AB00653162-02
- F76061
- 2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylicacid
- AKOS008978633
- 2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid
- CS-0224868
- HMS2747K17
-
- Inchi： 1S/C12H8ClNO2S/c13-9-5-1-2-6-10(9)17-11-8(12(15)16)4-3-7-14-11/h1-7H,(H,15,16)
- InChI Key： YMCMJFXYOSGRJU-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1SC1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 264.9964274g/mol
- Monoisotopic Mass: 264.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 75.5Ų
2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12153-0.05g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 0.05g |
$66.0 | 2023-02-09 | ||
| Enamine | EN300-12153-0.1g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 0.1g |
$98.0 | 2023-02-09 | ||
| Enamine | EN300-12153-0.25g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 0.25g |
$142.0 | 2023-02-09 | ||
| Enamine | EN300-12153-0.5g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 0.5g |
$271.0 | 2023-02-09 | ||
| Enamine | EN300-12153-1.0g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 1.0g |
$371.0 | 2023-02-09 | ||
| Enamine | EN300-12153-2.5g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 2.5g |
$726.0 | 2023-02-09 | ||
| Enamine | EN300-12153-5.0g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 5.0g |
$1074.0 | 2023-02-09 | ||
| Enamine | EN300-12153-10.0g |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 10.0g |
$1593.0 | 2023-02-09 | ||
| 1PlusChem | 1P019OF2-100mg |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 95% | 100mg |
$73.00 | 2024-05-02 | |
| 1PlusChem | 1P019OF2-250mg |
2-[(2-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid |
445218-64-4 | 95% | 250mg |
$122.00 | 2024-05-02 |
2-(2-chlorophenyl)sulfanylpyridine-3-carboxylic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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